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Compound of Interest

Compound Name: Hsd17B13-IN-90

Cat. No.: B12385418

Essential Safety and Handling Guide for
Hsd17B13-IN-90

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Hsd17B13-IN-90. It is imperative to supplement this
information with a thorough review of the official Safety Data Sheet (SDS) provided by the
supplier and to adhere to all institutional and local safety regulations.

Hsd17B13-IN-90 is a potent inhibitor of 173-Hydroxysteroid dehydrogenase 13 (HSD17B13)
and is utilized in research related to non-alcoholic fatty liver disease (NAFLD).[1] Due to its
bioactive nature, proper handling and disposal are critical to ensure personnel safety and
prevent environmental contamination.

Personal Protective Equipment (PPE)

Standard laboratory practice dictates the use of appropriate personal protective equipment
when handling any chemical compound. For Hsd17B13-IN-90, the following PPE is mandatory:
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PPE Category Specific Recommendations

Eye Protection Chemical safety goggles or a face shield.

i Chemically resistant gloves (e.g., nitrile,
Hand Protection
neoprene).

] A lab coat or other protective clothing to prevent
Body Protection ]
skin contact.

A NIOSH-approved respirator is recommended,
Respiratory Protection especially when handling the compound in

powdered form or when generating aerosols.

Operational Plan: From Receipt to Disposal

A systematic approach to handling Hsd17B13-IN-90 minimizes the risk of exposure and
ensures the integrity of the compound.

Receiving and Inspection

Upon receipt of the Hsd17B13-IN-90 shipment, inspect the packaging for any signs of damage
or leakage. If the container is compromised, do not open it and contact the supplier
immediately. Verify that the product name and lot number on the container match the order
details.

Storage

Proper storage is crucial for maintaining the stability and efficacy of Hsd17B13-IN-90. The
following storage conditions are recommended based on information for similar Hsd17B13

inhibitors:
Storage Condition Temperature Duration
Long-term Storage -80°C Up to 6 months
Short-term Storage -20°C Up to 1 month

The compound should be stored in a tightly sealed container, protected from light and moisture.
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Handling and Preparation of Solutions

All handling of Hsd17B13-IN-90, particularly in its powdered form, should be conducted in a
well-ventilated laboratory hood to minimize inhalation exposure.

» Weighing: Use a precision balance within a chemical fume hood. Avoid creating dust.

 Dissolving: The product data sheet for Hsd17B13-IN-90 does not specify a solvent. For
similar compounds, Dimethyl sulfoxide (DMSO) is often used. Refer to the product-specific
information for appropriate solvents and solubility. When preparing solutions, add the solvent
to the powdered compound slowly to avoid splashing.

o General Precautions: Avoid contact with skin and eyes. Do not eat, drink, or smoke in the
laboratory. Wash hands thoroughly after handling.

Disposal Plan

All waste materials contaminated with Hsd17B13-IN-90 must be treated as hazardous
chemical waste.

Waste Segregation

e Solid Waste: Contaminated items such as pipette tips, tubes, and gloves should be collected
in a designated, labeled hazardous waste container.

e Liquid Waste: Unused solutions containing Hsd17B13-IN-90 should be collected in a
separate, labeled hazardous waste container. Do not pour chemical waste down the drain.

Disposal Procedure

All hazardous waste must be disposed of in accordance with local, state, and federal
regulations. Contact your institution's Environmental Health and Safety (EHS) department for
specific guidelines on chemical waste disposal. Ensure that all waste containers are properly
labeled with the contents and associated hazards.

Experimental Protocols and Data
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At present, detailed experimental protocols for the use of Hsd17B13-IN-90 are not publicly
available in the provided search results. Researchers should refer to the supplier's
documentation and relevant scientific literature for guidance on designing and executing
experiments with this compound.

Chemical and Physical Properties

Property Value
Molecular Formula C19H12FsN3035[1]
Molecular Weight 457.37 g/mol [1]

Visualizing the Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Hsd17B13-IN-90.
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Safe Handling Workflow for Hsd17B13-IN-90

Preparation

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

!

2. Work in a Fume Hood

Hanfling

3. Receive and Inspect Shipment

4. Store at Recommended Temperature
(-20°C or -80°C)

5. Weigh and Handle Compound

6. Prepare Solution

Cleanup and Disposal

7. Decontaminate Work Surfaces

8. Segregate Solid and Liquid Waste

9. Dispose of Hazardous Waste
(Follow EHS Guidelines)

10. Doff PPE Correctly

Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for the safe handling of Hsd17B13-IN-90.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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